Cas no 56846-22-1 (Phosphoric acid,diisooctyl phenyl ester)

Phosphoric acid,diisooctyl phenyl ester structure
56846-22-1 structure
Product Name:Phosphoric acid,diisooctyl phenyl ester
CAS No:56846-22-1
MF:C22H39O4P
MW:398.516428232193
CID:373605
PubChem ID:92547
Update Time:2025-04-19

Phosphoric acid,diisooctyl phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,diisooctyl phenyl ester
    • bis(6-methylheptyl) phenyl phosphate
    • diisooctyl phenyl phosphate
    • UNII-9YR9DA72RU
    • SCHEMBL6029928
    • Bis(6-methylheptyl)phenyl phosphate
    • 56846-22-1
    • NS00022397
    • EINECS 260-402-9
    • Phosphoric acid, diisooctyl phenyl ester
    • 9YR9DA72RU
    • DTXSID9069136
    • Inchi: 1S/C22H39O4P/c1-20(2)14-8-6-12-18-24-27(23,26-22-16-10-5-11-17-22)25-19-13-7-9-15-21(3)4/h5,10-11,16-17,20-21H,6-9,12-15,18-19H2,1-4H3
    • InChI Key: NQOFUSUDAMVORD-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1)(OCCCCCC(C)C)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 398.25877
  • Monoisotopic Mass: 398.25859672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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